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Compound of Interest

Compound Name: p-Terphenyl-d14

Cat. No.: B051327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of p-Terphenyl-
d14 as a surrogate and internal standard in the analysis of environmental samples. It is

intended for researchers, scientists, and professionals involved in environmental monitoring

and analytical chemistry.

Introduction
p-Terphenyl-d14 is a deuterated aromatic hydrocarbon widely employed as a surrogate or

internal standard in the analysis of persistent organic pollutants (POPs), particularly polycyclic

aromatic hydrocarbons (PAHs) and polychlorinated biphenyls (PCBs), in various environmental

matrices. Its chemical and physical properties are very similar to the target analytes, but its

deuteration makes it distinguishable by mass spectrometry. This allows for accurate

quantification by correcting for analyte losses during sample preparation and analysis.

Key Applications
p-Terphenyl-d14 is predominantly utilized in conjunction with gas chromatography-mass

spectrometry (GC-MS) for the trace-level quantification of organic contaminants. Its application

is crucial for ensuring the accuracy and reliability of analytical data in environmental studies.
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Analysis of Polycyclic Aromatic Hydrocarbons (PAHs)
PAHs are a group of organic compounds that are of environmental concern due to their

carcinogenic and mutagenic properties. Accurate monitoring of PAHs in soil, water, and air is

essential for environmental risk assessment. p-Terphenyl-d14 is commonly used as a

surrogate standard in EPA methods such as 8270 for the determination of semivolatile organic

compounds, including PAHs.[1]

Analysis of Polychlorinated Biphenyls (PCBs)
PCBs are a class of synthetic organic chemicals that are persistent in the environment and

have been linked to various adverse health effects. Isotope dilution techniques using

deuterated standards like p-Terphenyl-d14 are considered a highly reliable method for the

quantification of PCBs in environmental samples.[2] While other deuterated PCBs are often

preferred as surrogates for PCB analysis, p-terphenyl-d14 can be used in broader semivolatile

methods that include PCBs.

Experimental Protocols
The following are detailed protocols for the analysis of PAHs in soil and water samples using p-
Terphenyl-d14 as a surrogate standard.

Protocol 1: Analysis of PAHs in Soil Samples by GC-MS
This protocol is based on methodologies adapted from established environmental analysis

procedures.

1. Sample Preparation and Spiking:

Weigh 10.0 ± 0.2 g of a homogenized and air-dried soil sample into an extraction thimble.[3]

Spike the sample with 1.00 ± 0.05 mL of a 100 µg/mL working solution of p-Terphenyl-d14
in dichloromethane. This results in a spiking level of 100 µg of the surrogate per sample.[3]

For every batch of 20 samples, a method blank and a quality control sample should be

prepared and subjected to the same procedure.[4]

2. Extraction:
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Place the thimble in a Soxhlet apparatus.

Add 120 ± 5 mL of dichloromethane to the round-bottomed flask.[3]

Extract the sample for 6 hours.[3]

Alternatively, ultrasonic extraction can be used. Add 50 mL of a 1:1 (v/v) mixture of n-hexane

and dichloromethane to the sample in a centrifuge tube, vortex for 1 minute, and sonicate for

3 hours at 80°C.[5]

3. Cleanup:

Concentrate the extract to approximately 1 mL using a rotary evaporator or a gentle stream

of nitrogen.

Prepare a cleanup column packed with activated silica gel or Florisil.

Transfer the concentrated extract to the column and elute the PAH fraction with an

appropriate solvent mixture (e.g., hexane/dichloromethane).

4. GC-MS Analysis:

Concentrate the cleaned extract to a final volume of 1 mL.

Add a deuterated PAH internal standard mixture (e.g., naphthalene-d8, acenaphthene-d10,

phenanthrene-d10, chrysene-d12, and perylene-d12) to the final extract prior to analysis.[5]

Inject 1 µL of the final extract into the GC-MS system.

The GC-MS is operated in Selective Ion Monitoring (SIM) mode, monitoring characteristic

ions for each target PAH and p-Terphenyl-d14 (m/z 244, 122, 212).[1]

5. Quantification:

Quantification is performed using the internal standard method. A calibration curve is

generated by plotting the response ratio (peak area of native PAH / peak area of the

corresponding internal standard) against the concentration ratio.
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The recovery of p-Terphenyl-d14 is calculated to assess the efficiency of the sample

preparation process.

Workflow for PAH Analysis in Soil

Sample Preparation Extraction Cleanup & Concentration Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b051327#applications-of-p-terphenyl-
d14-in-environmental-sample-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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